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Compound of Interest

4-Ethylmethcathinone
Compound Name:
Hydrochloride

Cat. No.: B594116

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 4-Ethylmethcathinone hydrochloride (4-
EMC HCI), a synthetic stimulant of the cathinone class.[1] A structural isomer of 4-MEC and
3,4-DMMC, 4-EMC has been identified in numerous countries and is a subject of interest in
both forensic and research settings.[2] As with any scientific investigation, the use of well-
characterized materials with established purity is paramount for obtaining reliable and
reproducible results. This document details the available reference standards, analytical
methodologies for purity assessment, and key chemical and physical properties of 4-EMC HCI.

Chemical and Physical Data

A summary of the fundamental chemical and physical properties of 4-Ethylmethcathinone and
its hydrochloride salt is presented below.
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Property Value Source
1-(4-ethylphenyl)-2-
IUPAC Name (methylamino)propan-1-one [31141[5]
hydrochloride
4-EMC, 4-Ethylmethcathinone
Synonyms ) [31[6]
hydrochloride
CAS Number 1391053-87-4 (for HCI salt) [41I510611 7181191
Molecular Formula C12H17NO - HCI [41elr71sl
Molecular Weight 227.7 g/mol [6][10]
Appearance White powder (HCI salt) [3]
Melting Point 182.2 °C (for HCI salt) [3]

Purity (as reference standard)

297%

[6]

Stability

> 5 years (storage conditions

may apply)

[6]

Reference Standards for 4-Ethylmethcathinone HCI

Analytical reference standards are highly purified compounds used as a benchmark for

identifying and quantifying a substance. Several organizations provide 4-Ethylmethcathinone

HCI as a reference material, ensuring the quality and accuracy of analytical testing.
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Provider

Product
Name/Synony
m

Product Code
(Example)

Format

Purity

Cayman

Chemical

4-
Ethylmethcathino
ne
(hydrochloride)

9001078

Neat Solid

>97%][6]

LGC Standards

4-
Ethylmethcathino
ne.HCl

LPM-ETM-1402-
HC-10

Neat Solid

Not specified

LGC Standards

4-EMC HCI (4-
Ethylmethcathino
ne
Hydrochloride)
1.0 mg/mlin
Methanol (as

free base)

LGCAMP1387.0
4-01

Solution

Not specified

Lipomed

4-
Ethylmethcathino
ne.HCl

ETM-1402-HC

Neat Solid

Not specified

It is crucial to obtain a certificate of analysis for any reference standard to confirm its identity,

purity, and storage conditions.

Analytical Methodologies for Purity Determination
and Identification

A combination of analytical techniques is typically employed to confirm the identity and assess

the purity of a 4-Ethylmethcathinone HCI sample.

GC-MS is a powerful technique for separating and identifying volatile and semi-volatile

compounds. The sample is vaporized and separated based on its boiling point and interaction

with the stationary phase of the GC column. The separated components then enter the mass
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spectrometer, where they are ionized and fragmented, producing a unique mass spectrum that
acts as a chemical fingerprint.

Experimental Protocol: GC-MS Analysis of 4-Ethylmethcathinone HCI[3]

o Sample Preparation: Dilute the analyte to approximately 1 mg/mL and perform a base
extraction into chloroform.[3]

e Instrumentation: Agilent gas chromatograph with a mass selective detector (MSD).[3]
e Column: DB-1 MS (or equivalent), 30 m x 0.25 mm x 0.25 um.[3]
o Carrier Gas: Helium at a constant flow of 1 mL/min.[3]

e Temperatures:

o

Injector: 280°C[3]

[¢]

MSD Transfer Line: 280°C[3]

[e]

MS Source: 230°C[3]

[e]

MS Quadrupole: 150°C[3]
e Oven Program:
o Initial temperature of 100°C, hold for 1.0 minute.[3]
o Ramp up to 300°C at a rate of 12°C/min.[3]
o Hold at 300°C for 9.0 minutes.[3]
e Injection: 1 pL injection volume with a split ratio of 20:1.[3]
e MS Parameters:
o Mass Scan Range: 34-550 amu[3]

o Acquisition Mode: Scan[3]
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» Expected Retention Time: Approximately 7.080 minutes.[3]

NMR spectroscopy is an indispensable tool for the structural elucidation of organic molecules.
It provides detailed information about the carbon-hydrogen framework of the molecule. For
quantitative NMR (gNMR), an internal standard with a known concentration is used to
determine the purity of the analyte.

Experimental Protocol: H NMR Analysis of 4-Ethylmethcathinone HCI[3]

o Sample Preparation: Dissolve approximately 10 mg of the analyte in deuterium oxide (D20).
Add a known quantity of an internal standard (e.g., maleic acid) and a reference standard
(e.g., TSP for 0 ppm).[3]

e Instrumentation: 400 MHz NMR spectrometer.[3]
o Parameters:
o Spectral Width: At least -3 ppm to 13 ppm.[3]
o Pulse Angle: 90°[3]
o Delay Between Pulses: 45 seconds|3]

FTIR spectroscopy is used to identify the functional groups present in a molecule. The infrared
spectrum shows absorption bands corresponding to the vibrational frequencies of the bonds
within the molecule, providing a characteristic "fingerprint.”

Experimental Protocol: FTIR Analysis of 4-Ethylmethcathinone HCI[3]

 Instrumentation: FTIR spectrometer with a diamond attenuated total reflectance (ATR)
attachment (3 bounce).[3]

e Scan Parameters:
o Number of Scans: 32[3]

o Number of Background Scans: 32[3]
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o Resolution: 4 cm~1[3]
o Sample Gain: 8[3]
o Aperture: 150[3]

LC-MS/MS is a highly sensitive and selective technique, particularly useful for analyzing
compounds that are not amenable to GC-MS, such as non-volatile or thermally labile
molecules. It is also a preferred method for analyzing complex matrices like biological fluids. A
validated LC-MS/MS method has been developed for the detection and quantification of 16
synthetic cathinones, including 4-EMC, in human urine.[11]

Pharmacological Profile

4-Ethylmethcathinone acts as a releasing agent for the monoamine neurotransmitters
serotonin, dopamine, and norepinephrine.[1] This mechanism of action is responsible for its
stimulant and entactogenic effects, which can include enhanced mood, increased energy, and

heightened alertness.[1]

Visualizations

The following diagrams illustrate key workflows and concepts related to the analysis and
pharmacology of 4-Ethylmethcathinone HCI.
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Sample Handling and Preparation

Receive 4-EMC HCI Sample Document Sample Information

Prepare for Analysis

Analytical Testing

LC-MS/MS Analysis
FTIR Spectroscopy
— —
(e.g., dissolve in solvent) NI -
NMR Spectroscopy

GC-MS Analysis

Process and Analyze Data

Data Analysis and Reporting

Verify Chemical Structure

Generate Certificate of Analysis
Calculate Purity

4-Ethylmethcathinone HCI

for volatile analysis/ for non-volatile analysis

Gas Chromatography (GC)

eparation Techniques L

Liquid tography (

coupled technique

coupled technique

for structure elucidation

for functional groups

Mass Spectrometry (MS)

Detection & Identjfication

NMR Spectroscopy

FTIR Spectroscopy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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